Carburazepam
Carburazepam
Carburazepam is a drug which derives from benzodiazepine. Benzodiazepines (BZD, BZs) are a class of psychoactive drugs whose core chemical structure is the fusion of a benzene ring and a diazepine ring.
Brand Name:
Vulcanchem
CAS No.:
59009-93-7
VCID:
VC0006953
InChI:
InChI=1S/C17H16ClN3O2/c1-20-14-8-7-12(18)9-13(14)16(11-5-3-2-4-6-11)21(17(19)23)10-15(20)22/h2-9,16H,10H2,1H3,(H2,19,23)
SMILES:
CN1C(=O)CN(C(C2=C1C=CC(=C2)Cl)C3=CC=CC=C3)C(=O)N
Molecular Formula:
C₁₇H₁₆ClN₃O₂
Molecular Weight:
329.8 g/mol
Carburazepam
CAS No.: 59009-93-7
Inhibitors
VCID: VC0006953
Molecular Formula: C₁₇H₁₆ClN₃O₂
Molecular Weight: 329.8 g/mol
| CAS No. | 59009-93-7 |
|---|---|
| Product Name | Carburazepam |
| Molecular Formula | C₁₇H₁₆ClN₃O₂ |
| Molecular Weight | 329.8 g/mol |
| IUPAC Name | 7-chloro-1-methyl-2-oxo-5-phenyl-3,5-dihydro-1,4-benzodiazepine-4-carboxamide |
| Standard InChI | InChI=1S/C17H16ClN3O2/c1-20-14-8-7-12(18)9-13(14)16(11-5-3-2-4-6-11)21(17(19)23)10-15(20)22/h2-9,16H,10H2,1H3,(H2,19,23) |
| Standard InChIKey | HFFJORVBQWPILU-UHFFFAOYSA-N |
| SMILES | CN1C(=O)CN(C(C2=C1C=CC(=C2)Cl)C3=CC=CC=C3)C(=O)N |
| Canonical SMILES | CN1C(=O)CN(C(C2=C1C=CC(=C2)Cl)C3=CC=CC=C3)C(=O)N |
| Description | Carburazepam is a drug which derives from benzodiazepine. Benzodiazepines (BZD, BZs) are a class of psychoactive drugs whose core chemical structure is the fusion of a benzene ring and a diazepine ring. |
| Synonyms | 1-methyl-4-carbamoyl-5-phenyl-7-chloro-1,3,4,5-tetrahydro-2H-1,4-benzodiazepine-2-one RGH 3331 RGH-3331 uxepam |
| Reference | [1]. International Nonproprietary Names for Pharmaceutical Substances. Proposed International Nonproprietary Names (Prop. INN): List 39. Supplement to WHO Chronicle, 1978, Vol. 32, No. 3 |
| PubChem Compound | 68787 |
| Last Modified | Nov 11 2021 |
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